Cas no 1310680-36-4 ((R)-Fmoc-2-amino-3-ethyl-pentanoic acid)

• Product Name: (R)-Fmoc-2-amino-3-ethyl-pentanoic acid
• CAS No: 1310680-36-4
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• MDL: MFCD12408089
• CID: 5217203
• PubChem ID: 74889168
• Update Time: 2025-06-12

(R)-Fmoc-2-amino-3-ethyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-Fmoc-2-amino-3-ethyl-pentanoic acid
• (R)-Fmoc-2-amino-3-ethyl-pentanoicacid
• E70848
• (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-ethylpentanoic acid
• (2R)-3-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
• D-Norvaline, 3-ethyl-N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• N-Fmoc-3-ethyl-D-norvaline
• 1310680-36-4
• SCHEMBL20338568
• (2R)-3-ETHYL-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PENTANOIC ACID
• (2R)-3-ethyl-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
• MFCD12408089
• CS-0357438
• Fmoc-D-2-amino-3-ethylpentanoic acid
• (R)-Fmoc-2-amino-3-ethyl-pentanoic acid, 99% (Fmoc-D-Nva(3-Et)-OH)

• MDL： MFCD12408089
• Inchi： 1S/C22H25NO4/c1-3-14(4-2)20(21(24)25)23-22(26)27-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,3-4,13H2,1-2H3,(H,23,26)(H,24,25)/t20-/m1/s1
• InChI Key： SHDUOAKEZPAHOK-HXUWFJFHSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-Fmoc-2-amino-3-ethyl-pentanoic acid

Comprehensive Overview of (R)-Fmoc-2-amino-3-ethyl-pentanoic acid (CAS No. 1310680-36-4)

In the rapidly evolving field of peptide synthesis and medicinal chemistry, (R)-Fmoc-2-amino-3-ethyl-pentanoic acid (CAS No. 1310680-36-4) has emerged as a critical building block for researchers. This non-natural amino acid derivative is widely utilized in the design of peptide-based therapeutics, owing to its unique structural properties and compatibility with solid-phase peptide synthesis (SPPS). The compound's Fmoc-protected amine group ensures stability during synthesis, while its branched alkyl side chain contributes to enhanced lipophilicity, a feature increasingly sought after in drug discovery for improved membrane permeability.

The growing demand for custom peptide synthesis and peptidomimetics has propelled interest in specialized amino acids like (R)-Fmoc-2-amino-3-ethyl-pentanoic acid. Recent trends in GPCR-targeted drug development and macrocyclic peptide therapeutics have further highlighted its importance, as researchers seek to modulate protein-protein interactions with tailored steric and electronic properties. The compound's chiral center at the 2-position allows for precise stereochemical control, addressing the pharmaceutical industry's emphasis on enantiopure drug candidates to minimize off-target effects.

From a synthetic chemistry perspective, 1310680-36-4 demonstrates excellent compatibility with standard Fmoc-based SPPS protocols, making it particularly valuable for automated peptide synthesizers. Its application extends beyond traditional linear peptides to innovative constrained peptide architectures and peptide-drug conjugates, areas that have gained significant attention in oncology research and targeted drug delivery systems. The compound's 3-ethyl-pentanoic acid backbone provides a robust platform for introducing diverse pharmacophores while maintaining metabolic stability.

Quality control of (R)-Fmoc-2-amino-3-ethyl-pentanoic acid remains paramount, with advanced analytical techniques such as HPLC-MS and chiral purity analysis being routinely employed. The pharmaceutical industry's shift toward continuous manufacturing and quality by design (QbD) approaches has further refined the production standards for such specialty amino acids. Suppliers now emphasize cGMP-compliant synthesis and comprehensive certificates of analysis to meet regulatory requirements for preclinical development.

Emerging applications in peptide-based diagnostics and theranostic agents have created new opportunities for CAS 1310680-36-4. Its structural features enable incorporation into PET tracer molecules and fluorescent probes, addressing the growing need for precision medicine tools. The compound's versatility also extends to material science applications, where it serves as a precursor for biofunctionalized surfaces and smart biomaterials with controlled release properties.

Storage and handling recommendations for (R)-Fmoc-2-amino-3-ethyl-pentanoic acid typically include protection from moisture at -20°C, with particular attention to maintaining anhydrous conditions during weighing and dissolution. These protocols align with best practices for amino acid derivatives and help ensure batch-to-batch consistency in research applications. The compound's stability profile makes it suitable for global distribution, supporting collaborative international research efforts in peptide science.

Recent innovations in flow chemistry and enzymatic synthesis have opened new avenues for producing 1310680-36-4 with improved sustainability profiles. The pharmaceutical industry's focus on green chemistry principles has driven development of more efficient protecting group strategies and atom-economical routes to such non-proteinogenic amino acids. These advancements complement the growing demand for sustainable peptide therapeutics with reduced environmental impact throughout the manufacturing process.

The scientific literature reveals increasing patent activity surrounding derivatives of (R)-Fmoc-2-amino-3-ethyl-pentanoic acid, particularly in applications related to immune modulation and cell-penetrating peptides. Its structural motif appears in several clinical-stage candidates targeting protein degradation pathways and allosteric modulation of challenging drug targets. This trend underscores the compound's relevance in addressing current challenges in undruggable target space exploration.

For researchers sourcing CAS 1310680-36-4, vendor selection criteria increasingly emphasize technical documentation quality, including detailed spectroscopic data and stability studies. The compound's role in high-throughput screening libraries and fragment-based drug discovery necessitates rigorous quality standards. Leading suppliers now provide customized solutions such as isotope-labeled versions for metabolic studies and pre-derivatized forms for specific conjugation chemistry needs.

Looking ahead, the unique properties of (R)-Fmoc-2-amino-3-ethyl-pentanoic acid position it as a valuable tool in emerging areas like peptide nucleic acids and bioorthogonal chemistry. Its potential contributions to next-generation biologics and multifunctional therapeutics continue to expand as synthetic methodologies advance. The compound exemplifies how carefully designed amino acid analogs can address contemporary challenges in medicinal chemistry while enabling innovative approaches to complex biological problems.